5-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl]methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H18ClN3O5/c1-23-18(25)14(19(26)24(2)20(23)27)8-12-4-6-15(16(9-12)28-3)29-11-13-5-7-17(21)22-10-13/h4-10H,11H2,1-3H3
• InChI Key: HPFFZMHVVBCDRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CN=C(C=C3)Cl)OC)C(=O)N(C1=O)C
• Molecular Formula: C20H18ClN3O5
• Molecular Weight: 415.8 g/mol
• CAS No.: 861207-63-8

Description

5-({4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxyphenyl}methylene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is a useful research compound. Its molecular formula is C20H18ClN3O5 and its molecular weight is 415.83. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The compound's derivatives, 5H-pyrimido[4,5-b][1,4]thiazine-6(7H)-ones, have been synthesized for chemical studies. These derivatives show potential in heterocyclic chemistry research (Clark & Southon, 1974).
• Research on 2-chloromethyl-3,5-dimethyl-4-methoxy/ethoxy-pyridines has contributed to understanding their crystal structures and interactions. This research provides insights into the structural properties of related compounds (Ma et al., 2018).

Material Science Applications

• Investigations into the synthesis of yellow emitting bis-pyrimidine based purely organic phosphors highlight potential applications in optoelectronic and photoluminescent materials (Kumar et al., 2014).
• Studies on host-guest interactions in cyclodextrin inclusion complexes with solvatochromic dyes derived from barbituric and Meldrum's acids, including compounds structurally similar to the query compound, are crucial for understanding molecular interactions in material science (Tirapegui et al., 2006).

Organic Chemistry and Synthesis

• Research on the transetherification of alkoxy-derivatives of 1,2,4,6,8-penta-azanaphthalene (pyrimido[5,4-e]-as-triazine) contributes to our understanding of organic synthesis techniques and mechanisms (Brown & Sugimoto, 1970).
• The study of photochemical nitrogen elimination and ring expansion in tetrazolo[1,5-a]pyridines/2-azidopyridines provides valuable information on the synthesis of complex organic compounds (Reisinger et al., 2004).

Advanced Chemical Properties

• Research on the synthesis and molecular characterization of 5,5′-((2,4-dichlorophenyl)methylene) bis (1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione) explores the unique properties and potential applications of these compounds in chemical analysis and synthesis (Barakat et al., 2015).